Cas no 157769-08-9 (1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester)

157769-08-9 structure
Product name:1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester
1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester
- ethyl 2-(3-benzoylpyrrol-1-yl)acetate
- 157769-08-9
- DTXSID10778728
- Ethyl (3-benzoyl-1H-pyrrol-1-yl)acetate
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- Inchi: InChI=1S/C15H15NO3/c1-2-19-14(17)11-16-9-8-13(10-16)15(18)12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
- InChI Key: VUYNCTKOPBIXST-UHFFFAOYSA-N
- SMILES: CCOC(=O)CN1C=CC(=C1)C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 257.10525
- Monoisotopic Mass: 257.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 48.3
1H-Pyrrole-1-acetic acid, 3-benzoyl-, ethyl ester Related Literature
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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